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synthesis protocol for Vanadium(ll) bromide
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Compound Focus: Vanadium(ll) bromide

CAS No.: 14890-41-6

Cat. No.: S1505030

Synthesis Protocols for Vanadium Bromides

The synthesis of VBrz typically involves the reduction of Vanadium(III) Bromide (VBrs). The table below

summarizes the two main methods found in the literature.

Key

Method Description . Notes
Reaction
Reduction of Reduction of vanadium(lll) bromide with VBrs + 1/2 H2  This is the standard
VBrs [1] hydrogen gas. - VBrz2 + method for producing
HBr VBr2 [1].
Direct Reaction of elemental vanadium with 2V +3Br This is a primary
Bromination bromine. This first yields VBra, which - 2 VBrs method for preparing
[2] decomposes to VBrs. The provided source the precursor, VBrs
does not detail further reduction to VBr-. [2].

Precursor Synthesis: Vanadium(lll) Bromide (VBr3)

The synthesis of the precursor, VBr3, is a critical first step. The workflow below outlines the two common

synthetic paths.
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Characterization of VBrs: The resulting VBrs is a green-black, hygroscopic solid with a polymeric
structure where vanadium is in an octahedral environment [2]. It is soluble in water, giving a green solution,

and can form adducts with solvents like THF [2].

Physicochemical Properties of Vanadium Bromides

The table below summarizes key properties of VBrz and its precursor VBrs for easy comparison and

reference in experimental planning [2] [1] [3].

Vanadium(ll) Bromide

Property (VBr2) Vanadium(lil) Bromide (VBrs)
Chemical Formula VBr2 VBrs

Molar Mass 210.75 g/mol 290.654 g/mol

Appearance Light-brown solid Green-black solid
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Vanadium(ll) Bromide

Property (VBr2) Vanadium(lll) Bromide (VBr3)

Density 4.58 g/lcm3 4 g/lcm3

Melting Point 827 °C Decomposes at ~500 °C (forming VBra
gas)

Boiling Point 1227 °C -

Solubility in Water Reacts Soluble (green color)

Crystal Structure Trigonal (Cdlz structure) Octahedral (R3c space group)

Magnetic +3230.0-:1076 cm3/mol +2890.0-:10-% cm3/mol

Susceptibility

Experimental Considerations and Limitations

¢ Lack of Granular Detail: The found protocols are foundational but lack granular experimental details
such as precise molar ratios, reaction vessel setup, temperature ramping rates, and purification
procedures [2] [1].

o Safety Considerations: The synthesis involves handling reactive and corrosive substances like
bromine and hydrogen bromide at elevated temperatures. Conducting these reactions requires
appropriate equipment like sealed tubes or Schlenk lines and rigorous safety protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Vanadium(ll) bromide - Wikipedia [en.wikipedia.org]

2. Vanadium(lll) bromide - Wikipedia [en.wikipedia.org]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://en.wikipedia.org/wiki/Vanadium(III)_bromide
https://en.wikipedia.org/wiki/Vanadium(II)_bromide
https://www.smolecule.com/products/s1505030?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Vanadium(II)_bromide
https://en.wikipedia.org/wiki/Vanadium(III)_bromide
https://www.smolecule.com/products/s1505030?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Theoretical Framework & Proof-of-Concept

Specifications & Pricing

3. Vanadium(ll) bromide of Chemistry Topics | Question Al [questionai.com]

To cite this document: Smolecule. [synthesis protocol for Vanadium(ll) bromide]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b1505030#synthesis-protocol-for-

vanadium-ii-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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